Octamethyltrisiloxane
Octamethyltrisiloxane
Poly(dimethylsiloxane) (PDMS), also known as dimethicone, is an organosilicon compound that is widely used as a siloxane based elastomer. It is a hydrophobic material with attractive physical and chemical properties such as elasticity, optical transparency, tunable surface chemistry, and low electrical conductivity.
Octamethyltrisiloxane is an organosiloxane that is trisiloxane in which all the hydrogens have been replaced by methyl groups.
Octamethyltrisiloxane is an organosiloxane that is trisiloxane in which all the hydrogens have been replaced by methyl groups.
Brand Name:
Vulcanchem
CAS No.:
107-51-7
VCID:
VC21108067
InChI:
InChI=1S/C8H24O2Si3/c1-11(2,3)9-13(7,8)10-12(4,5)6/h1-8H3
SMILES:
C[Si](C)(C)O[Si](C)(C)O[Si](C)(C)C
Molecular Formula:
(CH3)3-Si-[O-Si(CH3)2]n-O-Si(CH3)3
Molecular Weight:
236.53 g/mol
Octamethyltrisiloxane
CAS No.: 107-51-7
Cat. No.: VC21108067
Molecular Formula: (CH3)3-Si-[O-Si(CH3)2]n-O-Si(CH3)3
Molecular Weight: 236.53 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Poly(dimethylsiloxane) (PDMS), also known as dimethicone, is an organosilicon compound that is widely used as a siloxane based elastomer. It is a hydrophobic material with attractive physical and chemical properties such as elasticity, optical transparency, tunable surface chemistry, and low electrical conductivity. Octamethyltrisiloxane is an organosiloxane that is trisiloxane in which all the hydrogens have been replaced by methyl groups. |
|---|---|
| CAS No. | 107-51-7 |
| Molecular Formula | (CH3)3-Si-[O-Si(CH3)2]n-O-Si(CH3)3 |
| Molecular Weight | 236.53 g/mol |
| IUPAC Name | dimethyl-bis(trimethylsilyloxy)silane |
| Standard InChI | InChI=1S/C8H24O2Si3/c1-11(2,3)9-13(7,8)10-12(4,5)6/h1-8H3 |
| Standard InChI Key | CXQXSVUQTKDNFP-UHFFFAOYSA-N |
| SMILES | C[Si](C)(C)O[Si](C)(C)O[Si](C)(C)C |
| Canonical SMILES | C[Si](C)(C)O[Si](C)(C)O[Si](C)(C)C |
| Boiling Point | 153.0 °C |
| Colorform | Colorless oil Clear colorless liquids |
| Melting Point | -80.0 °C |
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